2-((6-((2-(2-Bromoanilino)-2-oxoethyl)sulfanyl)hexyl)sulfanyl)-N-(2-bromophenyl)acetamide

• IUPAC Name: 2-[6-[2-(2-bromoanilino)-2-oxoethyl]sulfanylhexylsulfanyl]-N-(2-bromophenyl)acetamide
• InChI: InChI=1S/C22H26Br2N2O2S2/c23-17-9-3-5-11-19(17)25-21(27)15-29-13-7-1-2-8-14-30-16-22(28)26-20-12-6-4-10-18(20)24/h3-6,9-12H,1-2,7-8,13-16H2,(H,25,27)(H,26,28)
• InChI Key: UVBGPLAZLWQNRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSCCCCCCSCC(=O)NC2=CC=CC=C2Br)Br
• Molecular Formula: C22H26Br2N2O2S2
• Molecular Weight: 574.4 g/mol

Description

The compound appears to contain several functional groups, including bromoanilino, sulfanyl, and acetamide groups. These groups suggest that the compound could have interesting chemical properties and potential uses in various fields, such as pharmaceuticals or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a long carbon chain. The bromoanilino groups would likely add significant polarity to the molecule.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of N-Substituted Derivatives : Derivatives of 2-((6-((2-(2-Bromoanilino)-2-oxoethyl)sulfanyl)hexyl)sulfanyl)-N-(2-bromophenyl)acetamide were synthesized, showing potential as antimicrobial and hemolytic agents. The compounds exhibited variable antimicrobial activity against selected microbial species and demonstrated less toxicity, making them candidates for further biological screening, except for those with higher cytotoxicity (Rehman et al., 2016).

• Characterization of Molecular Structure : The compounds' molecular structures were characterized through various spectral techniques, confirming the successful synthesis. This includes EI-MS, IR, and (1)H-NMR characterizations, essential for understanding the compound's structure and properties (Siddiqui et al., 2013).

Biological Applications

• Anticancer Properties : Some synthesized derivatives of 2-((6-((2-(2-Bromoanilino)-2-oxoethyl)sulfanyl)hexyl)sulfanyl)-N-(2-bromophenyl)acetamide have been found to have anticancer properties. They demonstrated significant activity against different individual cancer cell lines, suggesting potential as leading compounds for further in-depth studies in anticancer drug development (Zyabrev et al., 2022).

• Antimicrobial Activity : The compounds exhibited notable antimicrobial activity against both gram-negative and gram-positive bacteria. This suggests a promising potential for the development of new antibacterial drugs (Siddiqui et al., 2014).

• Antiviral and Virucidal Activities : The derivatives were evaluated for their antiviral and virucidal activities against specific viruses, showing potential to reduce viral replication, which is crucial for the development of antiviral medications (Wujec et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.